Cas no 890947-80-5 (1-1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-methylpiperidine)

• Product Name: 1-1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-methylpiperidine
• CAS No: 890947-80-5
• MF: C₁₇H₁₈ClN₅
• MW: 327.811321735382
• CID: 6293346
• PubChem ID: 17017253
• Update Time: 2025-05-21

1-1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-methylpiperidine
• 1-(3-chlorophenyl)-4-(3-methylpiperidyl)pyrazolo[5,4-d]pyrimidine
• 1-(3-chlorophenyl)-4-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine
• 1-(3-chlorophenyl)-4-(3-methylpiperidin-1-yl)pyrazolo[3,4-d]pyrimidine
• 1-[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methylpiperidine
• CCG-199849
• F1886-1121
• AKOS002327480
• 890947-80-5
• AKOS016327519
• BRD-A10529153-001-01-6

• Inchi： 1S/C17H18ClN5/c1-12-4-3-7-22(10-12)16-15-9-21-23(17(15)20-11-19-16)14-6-2-5-13(18)8-14/h2,5-6,8-9,11-12H,3-4,7,10H2,1H3
• InChI Key： JVPKVQJPHXIXRL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C2=C(C=N1)C(=NC=N2)N1CCCC(C)C1

Computed Properties

• Exact Mass: 327.1250733g/mol
• Monoisotopic Mass: 327.1250733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.8Ų

Additional information on 1-1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-methylpiperidine

Comprehensive Overview of 1-1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylpiperidine (CAS No. 890947-80-5)

The compound 1-1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylpiperidine (CAS No. 890947-80-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the pyrazolo[3,4-d]pyrimidine core and the 3-methylpiperidine moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel kinase inhibitors has surged, driven by the growing prevalence of diseases such as cancer, autoimmune disorders, and inflammatory conditions. The 1-1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylpiperidine structure aligns with this trend, as its chlorophenyl and pyrazolo[3,4-d]pyrimidine components are known to interact with key biological targets. This has led to increased searches for terms like "kinase inhibitor drug discovery" and "pyrazolo[3,4-d]pyrimidine derivatives" in scientific databases and search engines.

The synthesis of CAS No. 890947-80-5 involves multi-step organic reactions, often starting from readily available precursors such as 3-chlorophenylhydrazine and 3-methylpiperidine. The process typically includes cyclization and functional group transformations to achieve the desired pyrazolo[3,4-d]pyrimidine scaffold. Chemists and researchers frequently search for "synthetic routes for heterocyclic compounds" and "optimization of pyrazolo[3,4-d]pyrimidine synthesis," reflecting the compound's relevance in modern organic chemistry.

Beyond its synthetic appeal, 1-1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylpiperidine has also been explored for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors in drug development, prompting inquiries like "improving solubility of pyrazolo[3,4-d]pyrimidine compounds" and "ADME profiling of kinase inhibitors." These topics are particularly relevant in the context of personalized medicine and targeted therapies, where optimizing drug-like properties is essential.

The compound's potential applications extend to neurological research, where its interaction with specific receptors or enzymes could offer insights into neurodegenerative diseases. Searches for "pyrazolo[3,4-d]pyrimidine in CNS disorders" and "kinase inhibitors for Alzheimer's disease" highlight this emerging area of interest. While further studies are needed, the versatility of CAS No. 890947-80-5 underscores its value in interdisciplinary research.

In conclusion, 1-1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylpiperidine represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and therapeutic potential make it a subject of ongoing investigation, with researchers continually exploring new avenues for its application. As the scientific community delves deeper into kinase signaling and heterocyclic chemistry, compounds like this will undoubtedly remain at the forefront of innovation.